Cas no 2229224-46-6 (3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229224-46-6
• MF: C₈H₉BrF₃NS
• MW: 288.127970457077
• CID: 6085224
• PubChem ID: 165794577
• Update Time: 2025-10-25

3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine
• 2229224-46-6
• EN300-1957083

• Inchi： 1S/C8H9BrF3NS/c1-4-3-14-5(7(4)9)2-6(13)8(10,11)12/h3,6H,2,13H2,1H3
• InChI Key： KMRVVTSCLGYQGO-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CSC=1CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 286.95912g/mol
• Monoisotopic Mass: 286.95912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine

Comprehensive Overview of 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229224-46-6)

The compound 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229224-46-6) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a thiophene ring substituted with a bromo and methyl group, along with a trifluoropropan-2-amine moiety, make it a valuable intermediate for the synthesis of more complex compounds. Researchers are particularly interested in its potential applications in drug discovery, where its fluorinated and heterocyclic components could enhance bioavailability and metabolic stability.

In recent years, the demand for fluorinated compounds like 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine has surged due to their widespread use in pharmaceuticals and agrochemicals. Fluorination is a key strategy in modern drug design, as it can improve a molecule's lipophilicity, binding affinity, and resistance to enzymatic degradation. This compound's bromo substituent also offers a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki or Heck reactions, which are pivotal in constructing complex molecular architectures.

The synthesis of 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine typically involves multi-step organic transformations, starting from readily available thiophene derivatives. One common approach includes the bromination of a 4-methylthiophene precursor, followed by the introduction of the trifluoropropan-2-amine side chain via nucleophilic substitution or reductive amination. The purity and yield of the final product are critical, as impurities can significantly impact its performance in downstream applications. Advanced analytical techniques, such as HPLC, NMR, and mass spectrometry, are employed to ensure the compound meets the required specifications.

From a regulatory perspective, 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine is not classified as a hazardous material under current international guidelines. However, proper handling and storage are essential to maintain its stability and prevent degradation. The compound should be stored in a cool, dry environment, away from direct sunlight and moisture, to preserve its chemical integrity. Safety data sheets (SDS) provide detailed information on handling procedures, personal protective equipment (PPE), and emergency measures in case of accidental exposure.

The versatility of 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine extends beyond pharmaceuticals. It is also being explored in the development of advanced materials, such as organic semiconductors and liquid crystals. The thiophene ring, a common motif in conductive polymers, contributes to the compound's electronic properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are investigating its potential to enhance the efficiency and durability of these technologies, which are critical for the transition to renewable energy sources.

In the context of sustainability, the synthesis and application of fluorinated compounds like 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine are subject to ongoing scrutiny. Environmental concerns related to the persistence and bioaccumulation of fluorinated molecules have prompted the development of greener synthetic routes and more efficient recycling methods. Catalytic processes, solvent-free reactions, and the use of biodegradable auxiliaries are some of the strategies being adopted to minimize the ecological footprint of such compounds.

For researchers and industry professionals seeking reliable sources of 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine, it is essential to partner with reputable suppliers who adhere to stringent quality control standards. Certificates of analysis (CoA), batch-to-batch consistency, and compliance with Good Manufacturing Practices (GMP) are key factors to consider when procuring this compound. Additionally, custom synthesis services are available for those requiring tailored modifications or larger quantities to support their research and development efforts.

Looking ahead, the future of 3-(3-bromo-4-methylthiophen-2-yl)-1,1,1-trifluoropropan-2-amine appears promising, with ongoing studies uncovering new applications and optimizing its synthesis. As the scientific community continues to explore the potential of fluorinated and heterocyclic compounds, this molecule is poised to play a pivotal role in advancing innovation across multiple disciplines. Its unique combination of structural features and functional groups ensures its relevance in cutting-edge research and industrial applications for years to come.